Cas no 1483629-15-7 (1-(4-iodophenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1483629-15-7
• MF: C₁₀H₁₀IN₃
• MW: 299.110973834991
• CID: 5920017
• PubChem ID: 65476775
• Update Time: 2025-10-28

1-(4-iodophenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(4-iodophenyl)methyl]-
• 1-(4-Iodobenzyl)-1h-pyrazol-4-amine
• 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine
• EN300-1105457
• 1483629-15-7
• AKOS014814235
• CS-0284346
• 1-[(4-iodophenyl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C10H10IN3/c11-9-3-1-8(2-4-9)6-14-7-10(12)5-13-14/h1-5,7H,6,12H2
• InChI Key： GPKSYVDNBILBSA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(I)C=C2)C=C(N)C=N1

Computed Properties

• Exact Mass: 298.99194g/mol
• Monoisotopic Mass: 298.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 422.8±30.0 °C(Predicted)
• pka: 3.43±0.11(Predicted)

Additional information on 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 1483629-15-7 and Product Name: 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine

The compound with the CAS number 1483629-15-7 and the product name 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-iodophenyl moiety and a pyrazol-4-amine core suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole scaffolds are known for their broad spectrum of biological activities, making them valuable in the design of drugs targeting various diseases. The specific modification of 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine with an iodine atom at the para position of the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. This reactivity is particularly useful in constructing more complex molecular architectures, which can be tailored to achieve desired pharmacological effects.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of small-molecule inhibitors. The pyrazol-4-amine moiety is known to interact with various biological targets, including enzymes and receptors, making it an attractive scaffold for drug design. Furthermore, the 4-iodophenyl group provides a handle for post-synthetic modifications, enabling chemists to explore diverse chemical space. This flexibility is crucial in medicinal chemistry, where the optimization of drug candidates often requires iterative modifications to improve potency, selectivity, and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs for treating inflammatory diseases, cancer, and infectious disorders. For instance, derivatives of pyrazole have been shown to inhibit kinases and other enzymes involved in pathological pathways. The compound 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine could serve as a precursor for such inhibitors, offering a promising route to novel therapeutics. Its structural features make it amenable to further derivatization, allowing researchers to fine-tune its biological activity.

The iodine atom at the para position of the phenyl ring is particularly noteworthy due to its ability to participate in palladium-catalyzed cross-coupling reactions. These reactions are widely used in organic synthesis to construct carbon-carbon bonds and have been instrumental in the development of numerous pharmaceuticals. By leveraging this reactivity, chemists can introduce various substituents onto the pyrazole core, thereby expanding the chemical diversity of potential drug candidates. This approach has been successfully applied in recent years to discover new drugs with improved efficacy and reduced side effects.

In addition to its synthetic utility, 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine may also exhibit intrinsic biological activity. Preliminary studies suggest that compounds with similar structural motifs could interact with biological targets relevant to human health. While further research is needed to fully elucidate its pharmacological profile, early findings are encouraging and warrant further investigation. The combination of its structural features and synthetic versatility makes this compound a valuable asset in any medicinal chemistry pipeline.

The development of new drugs is an iterative process that relies on both computational modeling and experimental validation. Computational methods can predict how a compound will interact with biological targets based on its structure, while experimental studies provide empirical data to confirm these predictions. The compound 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine, with its well-defined scaffold and reactive sites, is well-suited for both approaches. Computational modeling can guide the design of derivatives with enhanced properties, while experimental synthesis allows for rapid testing and optimization.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapeutics. Small-molecule inhibitors play a crucial role in modulating these mechanisms by interfering with key biological processes. The compound under discussion represents an example of how structural innovation can lead to novel drug candidates with improved therapeutic potential. By combining traditional organic synthesis techniques with modern computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for 1-(4-iodophenyl)methyl-1H-pyrazol-4-amine are bright, particularly given its potential as a scaffold for drug discovery. As more research is conducted into its properties and applications, it is likely that new uses will be uncovered. Whether it serves as a precursor for small-molecule inhibitors or finds another application in medicinal chemistry or chemical biology, this compound has the potential to make significant contributions to human health.